![molecular formula C17H20ClNO2 B1389340 5-Chloro-N-[2-(4-methoxyphenoxy)propyl]-2-methylaniline CAS No. 1040684-97-6](/img/structure/B1389340.png)
5-Chloro-N-[2-(4-methoxyphenoxy)propyl]-2-methylaniline
Overview
Description
5-Chloro-N-[2-(4-methoxyphenoxy)propyl]-2-methylaniline, also known as 5-CNMPA, is an organic compound belonging to the class of aromatic amines. It is a white, crystalline solid with a melting point of 97-98 °C and a boiling point of 230-232 °C. 5-CNMPA is used in the synthesis of various organic compounds, such as pharmaceuticals, dyes, and agrochemicals. It is also used as an intermediate in the production of dyes and pharmaceuticals. In addition, 5-CNMPA is widely used in laboratory experiments, as it has a low toxicity and is relatively stable.
Mechanism of Action
The mechanism of action of 5-Chloro-N-[2-(4-methoxyphenoxy)propyl]-2-methylaniline is not well understood. However, it is believed that the compound acts as an electron donor, donating electrons to the substrate molecule, which then reacts with the catalyst to form the desired product.
Biochemical and Physiological Effects
5-Chloro-N-[2-(4-methoxyphenoxy)propyl]-2-methylaniline has been found to be non-toxic and non-irritating to the skin. In addition, the compound has been shown to be non-mutagenic and non-carcinogenic. Furthermore, 5-Chloro-N-[2-(4-methoxyphenoxy)propyl]-2-methylaniline has been found to be non-toxic to aquatic organisms, and it is not considered to be an environmental pollutant.
Advantages and Limitations for Lab Experiments
The main advantage of 5-Chloro-N-[2-(4-methoxyphenoxy)propyl]-2-methylaniline is its low toxicity and stability, which makes it suitable for use in laboratory experiments. Furthermore, it is relatively inexpensive and easy to obtain. However, it is important to note that 5-Chloro-N-[2-(4-methoxyphenoxy)propyl]-2-methylaniline is flammable and should be handled with caution.
Future Directions
The potential of 5-Chloro-N-[2-(4-methoxyphenoxy)propyl]-2-methylaniline in the synthesis of pharmaceuticals, dyes, and agrochemicals is yet to be fully explored. In addition, further research is needed to understand the mechanism of action of the compound and to explore its potential applications. Furthermore, research is needed to investigate the environmental impact of 5-Chloro-N-[2-(4-methoxyphenoxy)propyl]-2-methylaniline and to develop methods for its safe disposal. Finally, more research is needed to understand the biochemical and physiological effects of the compound in humans and other organisms.
Scientific Research Applications
5-Chloro-N-[2-(4-methoxyphenoxy)propyl]-2-methylaniline has been used in various scientific research applications, such as the synthesis of pharmaceuticals, dyes, and agrochemicals. It has also been used as a starting material in the synthesis of various dyes, such as rhodamine B, rhodamine 6G, and eosin B. In addition, 5-Chloro-N-[2-(4-methoxyphenoxy)propyl]-2-methylaniline has been used in the synthesis of the anti-cancer drug, doxorubicin.
properties
IUPAC Name |
5-chloro-N-[2-(4-methoxyphenoxy)propyl]-2-methylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClNO2/c1-12-4-5-14(18)10-17(12)19-11-13(2)21-16-8-6-15(20-3)7-9-16/h4-10,13,19H,11H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWTAUIROXFVCDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NCC(C)OC2=CC=C(C=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-N-[2-(4-methoxyphenoxy)propyl]-2-methylaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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